Cas no 2228574-29-4 (N-(2-methyl-5-nitrophenyl)methylhydroxylamine)

• Product Name: N-(2-methyl-5-nitrophenyl)methylhydroxylamine
• CAS No: 2228574-29-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6269951
• PubChem ID: 165638753
• Update Time: 2025-05-20

N-(2-methyl-5-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-5-nitrophenyl)methylhydroxylamine
• 2228574-29-4
• N-[(2-methyl-5-nitrophenyl)methyl]hydroxylamine
• EN300-1791078

• Inchi： 1S/C8H10N2O3/c1-6-2-3-8(10(12)13)4-7(6)5-9-11/h2-4,9,11H,5H2,1H3
• InChI Key： LXNZDEBHZDJRJR-UHFFFAOYSA-N
• SMILES： ONCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(2-methyl-5-nitrophenyl)methylhydroxylamine

Comprehensive Overview of N-(2-methyl-5-nitrophenyl)methylhydroxylamine (CAS No. 2228574-29-4): Properties, Applications, and Industry Insights

The chemical compound N-(2-methyl-5-nitrophenyl)methylhydroxylamine (CAS No. 2228574-29-4) has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, organic synthesis, and material science. As a derivative of hydroxylamine, this compound exhibits unique reactivity patterns, making it a valuable intermediate in the development of novel bioactive molecules. Researchers and industry professionals frequently search for terms like "N-(2-methyl-5-nitrophenyl)methylhydroxylamine synthesis", "CAS 2228574-29-4 applications", and "nitrophenyl derivatives in drug discovery", reflecting its growing relevance in cutting-edge scientific endeavors.

One of the most intriguing aspects of N-(2-methyl-5-nitrophenyl)methylhydroxylamine is its molecular structure, which combines a nitro group with a methyl-substituted phenyl ring and a hydroxylamine moiety. This configuration enables diverse chemical transformations, particularly in the construction of heterocyclic compounds. Recent studies have explored its potential as a building block for photoactive materials and bioconjugation reagents, aligning with current trends in sustainable chemistry and targeted drug delivery systems. The compound's stability under various conditions makes it particularly useful for high-throughput screening applications.

In the context of modern pharmaceutical development, CAS 2228574-29-4 has shown promise as a precursor for small molecule inhibitors and enzyme modulators. Its structural features allow for selective interactions with biological targets, a property that has led to its inclusion in several drug discovery pipelines. Industry reports indicate growing interest in nitrogen-containing aromatic compounds like this one, especially as researchers seek to develop new treatments for challenging medical conditions while minimizing side effects.

The synthesis of N-(2-methyl-5-nitrophenyl)methylhydroxylamine typically involves multi-step organic reactions that highlight contemporary green chemistry principles. Recent optimization efforts have focused on reducing solvent waste and improving atom economy, responding to the chemical industry's push toward more sustainable practices. Analytical characterization of this compound often employs advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity standards required for research and industrial applications.

From a commercial perspective, the demand for specialized intermediates like CAS 2228574-29-4 continues to rise, driven by expanding research in precision medicine and functional materials. Suppliers and contract research organizations frequently list this compound in their catalogs, often accompanied by detailed technical data sheets that include information on solubility, stability, and recommended storage conditions. The compound's compatibility with various coupling reactions makes it particularly valuable for creating molecular libraries in drug discovery programs.

Looking toward future applications, researchers are investigating the potential of N-(2-methyl-5-nitrophenyl)methylhydroxylamine derivatives in emerging fields such as molecular electronics and smart materials. Its electron-withdrawing nitro group and the reactive hydroxylamine functionality offer interesting possibilities for designing materials with tailored electronic properties. These developments align with current scientific priorities that emphasize multi-functional compounds capable of serving multiple roles in complex chemical systems.

Quality control remains paramount when working with CAS 2228574-29-4, as even minor impurities can significantly impact research outcomes. Reputable manufacturers provide comprehensive analytical documentation, including chromatographic purity assessments and spectroscopic validation data. This attention to quality reflects the compound's importance in sensitive applications where reproducibility is critical, such as in the development of diagnostic reagents and pharmaceutical intermediates.

The scientific literature contains numerous references to nitrophenyl-hydroxylamine derivatives like this compound, particularly in studies exploring structure-activity relationships and molecular recognition phenomena. Its balanced lipophilicity and hydrogen-bonding capacity make it an interesting subject for computational chemistry studies aiming to predict molecular interactions and binding affinities. These investigations contribute valuable data to the growing field of computer-aided drug design.

In summary, N-(2-methyl-5-nitrophenyl)methylhydroxylamine (CAS No. 2228574-29-4) represents an important class of chemical intermediates with broad utility across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative applications, from medicinal chemistry to advanced materials development. As research progresses, this compound will likely play an increasingly significant role in addressing some of the most pressing challenges in modern chemistry and related fields.